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Compound of Interest

Compound Name: SC-53116

Cat. No.: B1680874 Get Quote

This document provides immediate safety, handling, and disposal protocols for SC-53116, a

Thy-1 (OX7) mouse monoclonal antibody. Although classified as non-hazardous with no Safety

Data Sheet (SDS) required by the manufacturer, this guide outlines best practices based on the

product's composition to ensure laboratory safety and maintain product integrity.

Product Composition and Safety Overview
SC-53116 is supplied as a solution with the following components. The primary hazardous

ingredient is sodium azide at a low concentration, which serves as a preservative.
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Component Concentration Role
Key Safety
Consideration

Mouse Monoclonal

IgG1
200 µg/ml

Active Ingredient

(Antibody)

Biological material;

handle using aseptic

techniques to prevent

contamination.

Phosphate-Buffered

Saline (PBS)
Diluent Buffer

Generally non-

hazardous.

Gelatin 0.1% Stabilizing Agent
Generally non-

hazardous.

Sodium Azide < 0.1% Preservative

Acutely toxic at high

concentrations. At this

dilution, the primary

risk is the formation of

explosive metal

azides if disposed of

improperly.[1][2]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is required to prevent contamination of the

product and ensure user safety.

Eye Protection: Wear safety glasses or goggles to protect against accidental splashes.[1][2]

Hand Protection: Nitrile gloves are required to prevent skin contact and to maintain the

sterility of the antibody solution.[1][2]

Body Protection: A standard laboratory coat must be worn to protect against spills.[1]

Handling and Storage Protocols
Receiving and Storage:

Upon receipt, inspect the vial for any damage or leakage.
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Store the vial upright at 4°C as recommended by the manufacturer. DO NOT FREEZE.

General Handling:

Perform all handling procedures in a clean, designated workspace, such as a laminar flow

hood or a clean bench, to maintain sterility.

Use sterile pipette tips and microcentrifuge tubes to prevent contamination of the stock

solution.

Equilibrate the vial to room temperature before use if required for the experimental protocol.

After withdrawing the desired amount, securely cap the vial and promptly return it to 4°C

storage.
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Storage & Preparation

Handling Procedure

Store at 4°C
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Waste Collection

Waste Container

Final Disposal

Used Vials &
Liquid Waste

Designated Non-Metallic
Hazardous Waste Container

Contaminated Pipette Tips,
Gloves, etc.

Label Container Clearly:
'Hazardous Waste - Contains Sodium Azide'

Arrange for EHS
Hazardous Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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